Cas no 139003-84-2 (Butanoic acid, 3-oxo-, 1-cyanocyclopentyl ester)

• Product Name: Butanoic acid, 3-oxo-, 1-cyanocyclopentyl ester
• CAS No: 139003-84-2
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 1258679
• Update Time: 2024-08-04

Butanoic acid, 3-oxo-, 1-cyanocyclopentyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 3-oxo-, 1-cyanocyclopentyl ester

• Inchi： 1S/C10H13NO3/c1-8(12)6-9(13)14-10(7-11)4-2-3-5-10/h2-6H2,1H3
• InChI Key： ONKFVFTVELRLFV-UHFFFAOYSA-N
• SMILES： C(OC1(C#N)CCCC1)(=O)CC(=O)C

Computed Properties

• Exact Mass: 195.08959

Experimental Properties

• Density: 1.14±0.1 g/cm3(Predicted)
• Boiling Point: 323.2±22.0 °C(Predicted)
• PSA: 67.16
• pka: 10.51±0.46(Predicted)